Cas no 1520-96-3 (Perylene-d)

• Product Name: Perylene-d
• CAS No: 1520-96-3
• MF: C₂₀H₁₂
• MW: 264.383225440979
• CID: 230251
• PubChem ID: 24872568
• Update Time: 2025-11-01

Perylene-d Chemical and Physical Properties

Names and Identifiers

• Perylene-1,2,3,4,5,6,7,8,9,10,11,12-d12
• PERYLENE-D12
• Perylene, perdeutero-
• PERYLENE-D12, 25MG, NEAT
• 48081
• perylene-d12 solution
• 1,2,3,4,5,6,7,8,9,10,11,12-dodecadeuterioperylene
• dodecadeuterio-perylene
• Dodekadeuterio-perylen
• Perdeuterio-perylen
• Perylene,perdeutero
• Perylene-d121000µg
• -d12
• PERYLENE-D12, 98 ATOM % D
• Perylene-d12 10mg [1520-96-3]
• PERYLENE-D12, 1X1ML, CH2CL2, 2000UG/ML
• Perylene-d
• Perylene D12 2000 microg/mL in Dichloromethane
• DTXSID60934397
• D98105
• [2H12]Perylene
• Perylene-d12, analytical standard
• Perylene-1,2,3,4,5,6,7,8,9,10,11,12-d12; Perylene-d12 (7CI,8CI,9CI); Perdeuterioperylene; [2H12]Perylene
• 1520-96-3
• (~2~H_12_)Perylene
• J-008884
• HY-W090294S
• CS-0254935
• Perylene D12 2000 microg/mL in Toluene
• Perylene D12 10 microg/mL in Cyclohexane
• Perylene D12
• CSHWQDPOILHKBI-AQZSQYOVSA-N
• (2H12)Perylene

• MDL： MFCD00084161
• Inchi： 1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
• InChI Key： CSHWQDPOILHKBI-AQZSQYOVSA-N
• SMILES： C12C3=C([2H])C([2H])=C([2H])C=1C1=C([2H])C([2H])=C([2H])C4=C([2H])C([2H])=C([2H])C(C2=C([2H])C([2H])=C3[2H])=C14

Computed Properties

• Exact Mass: 264.16900
• Monoisotopic Mass: 264.169221
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.348
• Melting Point: 277-279 °C (lit.)
• Boiling Point: 467.5 °C at 760 mmHg
• Flash Point: 228.6 °C
• Refractive Index: 1.887
• PSA: 0.00000
• LogP: 5.73720
• Solubility: Not determined
• Color/Form: 2000 μg/mL in dichloromethane

Perylene-d Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H336-H351
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-40-67
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R40
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Perylene-d

Introduction to Perylene-d (CAS No. 1520-96-3)

Perylene-d, with the chemical name Perylene diimide and the CAS number 1520-96-3, is a highly intriguing compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its unique perylene core structure, has found applications in various domains, including photodynamic therapy, organic electronics, and materials science. The versatility of Perylene-d stems from its exceptional photophysical properties, making it a valuable candidate for innovative research and development.

The perylene diimide framework is a polycyclic aromatic hydrocarbon (PAH) that exhibits remarkable stability and a broad absorption spectrum in the visible region. This feature makes it an ideal candidate for applications where light absorption and energy conversion are crucial. Recent studies have highlighted the potential of Perylene-d in developing advanced photodynamic agents, which are used to treat various medical conditions, including cancer. The compound's ability to generate reactive oxygen species upon light irradiation has been extensively studied for its therapeutic efficacy.

In the realm of organic electronics, Perylene-d has been explored as a key component in the fabrication of organic photovoltaic cells and light-emitting diodes (OLEDs). Its high charge carrier mobility and excellent film-forming properties make it suitable for use in organic semiconductors. Researchers have reported significant advancements in the efficiency of organic solar cells by incorporating Perylene-d into their device architectures. These findings underscore the compound's potential to contribute to the development of sustainable and cost-effective energy solutions.

Moreover, Perylene-d has shown promise in the field of materials science, particularly in the development of functionalized materials for sensors and catalysts. The compound's unique structure allows for easy functionalization, enabling researchers to tailor its properties for specific applications. For instance, studies have demonstrated the use of Perylene-d-based materials in gas sensors, where their high sensitivity and selectivity make them effective in detecting trace amounts of gases. This opens up new possibilities for environmental monitoring and industrial safety applications.

The biomedical applications of Perylene-d extend beyond photodynamic therapy. Researchers have investigated its potential as a contrast agent for magnetic resonance imaging (MRI) due to its ability to enhance image contrast when exposed to magnetic fields. Additionally, studies have explored its role in drug delivery systems, where its biocompatibility and ability to form stable nanoparticles make it an attractive candidate for targeted drug delivery. These findings highlight the multifaceted nature of Perylene-d and its broad applicability in healthcare.

The synthesis of Perylene-d is another area that has seen significant advancements. Traditional synthetic routes involve multi-step reactions that can be complex and costly. However, recent developments in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These advancements have not only improved the availability of Perylene-d but also opened up new avenues for further research and development.

In conclusion, Perylene-d (CAS No. 1520-96-3) is a versatile compound with a wide range of applications in various scientific fields. Its unique properties make it an invaluable tool for researchers working on cutting-edge technologies such as photodynamic therapy, organic electronics, and materials science. As research continues to uncover new uses for this compound, its significance is expected to grow even further, driving innovation and progress across multiple disciplines.